Cas no 1804684-31-8 (4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide)

• Product Name: 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide
• CAS No: 1804684-31-8
• MF: C₇H₉F₂N₃O₂S
• MW: 237.227066755295
• CID: 4855541
• Update Time: 2025-06-25

4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide

• Inchi： 1S/C7H9F2N3O2S/c1-3-4(10)2-5(6(8)9)12-7(3)15(11,13)14/h2,6H,1H3,(H2,10,12)(H2,11,13,14)
• InChI Key： XHHFMCRPOCANQG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C=C(C(F)F)N=1)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.1
• Topological Polar Surface Area: 107

Additional information on 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide

4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide: A Comprehensive Overview

The compound 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide, identified by the CAS number 1804684-31-8, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a lead compound in drug discovery.

The molecular structure of 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide is characterized by a pyridine ring system, which serves as a versatile scaffold for various functional groups. The presence of an amino group at position 4, a difluoromethyl group at position 6, and a methyl group at position 3 introduces steric and electronic diversity, enhancing its binding affinity to target proteins. The sulfonamide group at position 2 further contributes to the molecule's stability and bioavailability.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to improve the efficiency and scalability of its production. These advancements have not only reduced the cost of synthesis but also enhanced the purity of the final product, making it more suitable for large-scale applications.

In terms of biological activity, 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide has demonstrated potent inhibitory effects on several key enzymes involved in disease pathways. For instance, studies have shown that it effectively inhibits kinases and proteases, which are critical targets in cancer therapy. Additionally, its ability to modulate ion channels has opened new avenues for its use in neurodegenerative diseases.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral drug. Its high solubility in aqueous solutions and excellent permeability across biological membranes further enhance its bioavailability.

Moreover, the environmental impact of 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide has been a topic of interest. Studies have shown that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This makes it a sustainable choice for applications in both pharmaceuticals and agrochemicals.

In conclusion, 4-Amino-6-(difluoromethyl)-3-methylpyridine-2-sulfonamide, with its unique structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Its continued exploration holds great promise for developing innovative therapeutic agents that address unmet medical needs.